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Compound of Interest

Compound Name: Ketodieldrin

Cat. No.: B608328 Get Quote

This technical guide provides a comprehensive overview of Ketodieldrin, focusing on the

specific compound 12-Keto-dieldrin. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical identity, analytical

methods, and biological significance.

Chemical Identifiers and Properties
Ketodieldrin, in the context of this guide, refers to 12-Keto-dieldrin, a derivative of the

organochlorine insecticide dieldrin. The nomenclature surrounding Ketodieldrin can be

ambiguous in scientific literature; therefore, it is crucial to refer to its specific CAS number for

clarity.

Table 1: Chemical Identifiers for 12-Keto-dieldrin
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Identifier Value Source

CAS Number 52745-99-0 [1][2]

Molecular Formula C₁₂H₆Cl₆O₂ [1][2]

IUPAC Name

(1aR,2R,2aS,3S,6R,6aR,7S,7

aS)-rel-3,4,5,6,9,9-Hexachloro-

1a,2,2a,3,6,6a,7,7a-octahydro-

2,7:3,6-dimethanonaphth[2,3-

b]oxiren-8-one

[1]

Synonyms 12-Keto Dieldrin, WL 42170

InChI Key
PRGKTAHLUABTPM-

NGGVRTBQSA-N

Canonical SMILES
C12C3C(C(C1=O)C4C2O4)C5

(C(=C(C3(C5(Cl)Cl)Cl)Cl)Cl)Cl

Molecular Weight 394.89 g/mol

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 12-Keto-dieldrin are not

extensively documented in readily available literature, suggesting it is a specialized research

compound. However, general methodologies for the analysis of related organochlorine

pesticides can be adapted.

General Analytical Approach for Organochlorine
Pesticides
The analysis of organochlorine pesticides like dieldrin and its derivatives typically involves

extraction from a sample matrix followed by cleanup and instrumental analysis. Gas

chromatography (GC) coupled with an electron capture detector (ECD) or a mass spectrometer

(MS) is the most common analytical technique.

Sample Preparation:
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Extraction: Solid samples can be extracted using methods such as Soxhlet (Method 3540),

ultrasonic (Method 3550), or pressurized fluid extraction (Method 3545) with solvents like

hexane-acetone or methylene chloride-acetone mixtures.

Cleanup: Extracts often require cleanup to remove interfering substances. This can be

achieved using techniques like solid-phase extraction (SPE) with cartridges containing

materials such as Florisil.

Instrumental Analysis (GC-MS/MS):

A gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS) provides high

sensitivity and selectivity for the detection and quantification of organochlorine pesticides.

Gas Chromatograph (GC) Conditions:

Column: A capillary column suitable for pesticide analysis, such as a DB-5ms or

equivalent.

Injection: Splitless injection mode is typically used for trace analysis.

Oven Temperature Program: A programmed temperature ramp is employed to separate

the analytes. For example, starting at 60°C, holding for a few minutes, then ramping up to

around 300°C.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS/MS) Conditions:

Ionization: Electron ionization (EI) is standard.

Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and

sensitivity, where specific precursor-to-product ion transitions for the target analyte are

monitored.

Synthesis of Dieldrin Metabolites
While a specific protocol for the synthesis of 12-Keto-dieldrin is not readily available, the

synthesis of a related bridged ketone metabolite of dieldrin, known as "Klein's metabolite," has
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been described. This process involves the solvolysis of the triflate of syn-12-hydroxydieldrin.

This suggests that 12-Keto-dieldrin could potentially be synthesized through the oxidation of a

corresponding hydroxylated dieldrin precursor.

Signaling Pathways and Logical Relationships
The specific biological pathways and mechanisms of action of 12-Keto-dieldrin are not well-

characterized. However, it is known to be a metabolite of the insecticide dieldrin. The metabolic

pathways of dieldrin can therefore provide context for the formation and potential biological role

of 12-Keto-dieldrin.

Microbial Degradation of Dieldrin
In the environment, microorganisms play a crucial role in the degradation of dieldrin. One of the

identified metabolic pathways is the oxidation of dieldrin to a keto-derivative, which may be 12-

Keto-dieldrin (referred to as keto-aldrin in some literature).

Dieldrin 12-Keto-dieldrin
(keto-aldrin)

Oxidation
(Microbial Enzymes)
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Caption: Microbial oxidation of Dieldrin to 12-Keto-dieldrin.

General Mechanism of Action of Dieldrin and Related
Compounds
Dieldrin and other cyclodiene insecticides are known to be non-competitive antagonists of the

γ-aminobutyric acid (GABA) receptor-chloride channel complex in the central nervous system.

This interaction blocks the inhibitory effects of GABA, leading to hyperexcitability and

convulsions. While the specific action of 12-Keto-dieldrin has not been detailed, it may share a

similar mechanism of action due to its structural similarity to dieldrin.
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Caption: Proposed mechanism of action for Dieldrin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ketodieldrin (12-Keto-
dieldrin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608328#ketodieldrin-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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